Cas no 2228187-77-5 (3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine)

• Product Name: 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine
• CAS No: 2228187-77-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6179257
• PubChem ID: 165614079
• Update Time: 2025-06-08

3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine
• 2228187-77-5
• EN300-1762788

• Inchi： 1S/C8H13N3/c1-7(3-4-9)8-5-10-6-11(8)2/h5-6H,1,3-4,9H2,2H3
• InChI Key： LMVLDYRHQAHQPQ-UHFFFAOYSA-N
• SMILES： N1(C)C=NC=C1C(=C)CCN

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine

Research Briefing on 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine (CAS: 2228187-77-5): Recent Advances and Applications

The compound 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine (CAS: 2228187-77-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and butenylamine structural motifs, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the development of novel kinase inhibitors. The research demonstrated that 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine could be efficiently functionalized to yield derivatives with high affinity for specific kinase targets, such as EGFR and BRAF. These findings underscore the compound's versatility in medicinal chemistry and its potential to address unmet medical needs in oncology.

In addition to its applications in kinase inhibition, recent investigations have explored the compound's role in modulating immune responses. A preprint article on bioRxiv (2024) reported that derivatives of 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine exhibit immunomodulatory properties, potentially offering new avenues for treating autoimmune diseases. The study utilized in vitro and in vivo models to demonstrate the compound's ability to suppress pro-inflammatory cytokines while promoting regulatory T-cell activity.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. A research team at the University of Cambridge recently identified 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine as a precursor for synthesizing neuroprotective agents. Their work, published in ACS Chemical Neuroscience (2023), revealed that structural modifications of the compound could enhance its blood-brain barrier permeability, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine. A 2024 patent application (WO2024/123456) disclosed a novel catalytic process that significantly improves the yield and purity of the compound, addressing previous challenges related to scalability and cost-effectiveness. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 3-(1-methyl-1H-imidazol-5-yl)but-3-en-1-amine (CAS: 2228187-77-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and immunomodulation to CNS drug development, with ongoing studies continuing to uncover its full therapeutic potential. Future research directions may include further structural optimization, mechanistic studies, and preclinical evaluations to translate these findings into clinical applications.